N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H19ClFN3O/c1-13-2-5-15(12-17(13)19)21-18(24)23-10-8-22(9-11-23)16-6-3-14(20)4-7-16/h2-7,12H,8-11H2,1H3,(H,21,24)
• InChI Key: MBLOXJLDEHFDFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCN(CC2)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C18H19ClFN3O
• Molecular Weight: 347.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide, also known as CFM-2, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. CFM-2 belongs to the class of piperazinecarboxamide compounds and has been studied for its ability to modulate various biological processes.

Mechanism of Action

N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide acts as a serotonin receptor modulator, specifically targeting the 5-HT1A and 5-HT2A receptors. By modulating the activity of these receptors, this compound is able to affect various physiological processes such as pain perception, inflammation, and mood regulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain perception in animal models. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide is its specificity in targeting the serotonin receptors, which allows for more targeted research and potential therapeutic applications. However, one limitation of this compound is its limited bioavailability, which may affect its effectiveness in vivo.

Future Directions

There are several potential future directions for research on N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide. One area of interest is its potential use in treating psychiatric disorders such as anxiety and depression. This compound has also been studied for its potential use in treating chronic pain. Further research is needed to fully understand the potential therapeutic applications of this compound and to address its limitations.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-4-(4-fluorophenyl)-1-piperazinecarboxamide has been studied for its potential use in treating various diseases and disorders. It has been shown to have anti-inflammatory, analgesic, and antipsychotic properties. This compound has also been studied for its ability to modulate the activity of the serotonin receptor, which is involved in various physiological processes such as mood regulation, appetite, and sleep.